N,N-dibenzyl-5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: N,N-dibenzyl-5-thiophen-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C26H19F3N4OS/c27-26(28,29)23-14-20(22-12-7-13-35-22)30-24-15-21(31-33(23)24)25(34)32(16-18-8-3-1-4-9-18)17-19-10-5-2-6-11-19/h1-15H,16-17H2
• InChI Key: AVMIUGCMFWMIQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)C3=NN4C(=CC(=NC4=C3)C5=CC=CS5)C(F)(F)F
• Molecular Formula: C26H19F3N4OS
• Molecular Weight: 492.5 g/mol

Description

The compound is a derivative of pyrazolo[1,5-a]pyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen. The molecule also contains a thiophene ring, which is a five-membered aromatic ring with one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound, like other pyrazolo[1,5-a]pyrimidine derivatives, likely involves a conjugated system of pi electrons, which contributes to its aromaticity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds undergo various electrophilic substitution reactions, such as nitration, sulfonation, bromination, formylation, and acylation.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives : The chemical synthesis of pyrazolo[1,5-a]pyrimidine derivatives involves reactions that yield compounds with potential cytotoxic activities. For instance, Hassan, Hafez, and Osman (2014) synthesized a series of new pyrazolo[1,5-a]pyrimidine derivatives through reactions involving 5-amino-N-aryl-1H-pyrazoles and acetylacetone or 2-(4-methoxybenzylidene)malononitrile, which were then screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Biological Activities

• Cytotoxic Activity : The synthesized pyrazolo[1,5-a]pyrimidine derivatives have been evaluated for their cytotoxic effects against various cancer cell lines, indicating their potential as chemotherapeutic agents. For example, Hassan et al. (2015) investigated novel pyrazolo[1,5-a]pyrimidines and related Schiff bases for their cytotoxicity against four human cancer cell lines, discussing the structure-activity relationship based on their findings (Hassan, Hafez, Osman, & Ali, 2015).

Antimicrobial and Anti-inflammatory Activities

• Antimicrobial Activity : New routes for synthesizing pyrazolo[1,5-a]pyrimidines have been explored, evaluating their antimicrobial activity and indicating their potential as RNA polymerase inhibitors. Abdallah and Elgemeie (2022) synthesized novel pyrazolo[1,5-a]pyrimidines based on 5-aminopyrazoles, evaluating their antimicrobial activity and molecular docking studies to identify RNA polymerase inhibitory activity (Abdallah & Elgemeie, 2022).